Cas no 99839-30-2 (3-Bromo-4-chloropyridine 1-oxide)

3-Bromo-4-chloropyridine 1-oxide is a halogenated pyridine derivative widely used as a versatile intermediate in organic synthesis and pharmaceutical research. Its distinct structure, featuring both bromine and chlorine substituents on the pyridine ring, along with the N-oxide functionality, enhances its reactivity in cross-coupling reactions, nucleophilic substitutions, and other transformations. The compound’s stability and well-defined reactivity profile make it valuable for constructing complex heterocyclic frameworks. It is particularly useful in medicinal chemistry for developing bioactive molecules. High purity and consistent quality ensure reliable performance in demanding applications. Proper handling and storage are recommended due to its sensitivity to moisture and light.

3-Bromo-4-chloropyridine 1-oxide structure

99839-30-2 structure

Product Name:3-Bromo-4-chloropyridine 1-oxide

CAS No:99839-30-2

MF:C₅H₃BrClNO

MW:208.440419435501

MDL:MFCD00234009

CID:1037140

PubChem ID:817099

Update Time:2025-05-28

3-Bromo-4-chloropyridine 1-oxide Chemical and Physical Properties

Names and Identifiers

- 3-Bromo-4-chloropyridine 1-oxide
- 3-bromo-4-chloro-1-oxidopyridin-1-ium
- 3-BROMO-4-CHLOROPYRIDINE-N-OXIDE
- 3-BroMo-4-chloro-pyridine 1-oxide
- 99839-30-2
- 3-bromo-4-chloro-pyridine-N-oxide
- BHIIQGLVEGETEL-UHFFFAOYSA-N
- O10961
- AKOS016008993
- 3-BROMO-4-CHLOROPYRIDIN-1-IUM-1-OLATE
- DTXSID20355741
- SCHEMBL2564922
- 3-Bromo-4-chloropyridine1-oxide
- DB-366146
- AC-907/25004335
- MDL： MFCD00234009
- Inchi： 1S/C5H3BrClNO/c6-4-3-8(9)2-1-5(4)7/h1-3H
- InChI Key： BHIIQGLVEGETEL-UHFFFAOYSA-N
- SMILES： BrC1=C(C=C[N+](=C1)[O-])Cl

Computed Properties

Exact Mass: 206.90865g/mol
Monoisotopic Mass: 206.90865g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 9
Rotatable Bond Count: 0
Complexity: 103
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.2
Topological Polar Surface Area: 25.5Å²

3-Bromo-4-chloropyridine 1-oxide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	D252542-3g	3-Bromo-4-chloropyridine 1-oxide	99839-30-2	95%	3g	$450	2024-08-03
eNovation Chemicals LLC	D252542-5g	3-Bromo-4-chloropyridine 1-oxide	99839-30-2	95%	5g	$590	2024-08-03
TRC	B614175-50mg	3-Bromo-4-chloropyridine 1-oxide	99839-30-2		50mg	$ 70.00	2022-06-07
TRC	B614175-100mg	3-Bromo-4-chloropyridine 1-oxide	99839-30-2		100mg	$ 95.00	2022-06-07
TRC	B614175-500mg	3-Bromo-4-chloropyridine 1-oxide	99839-30-2		500mg	$ 340.00	2022-06-07
eNovation Chemicals LLC	D252542-5g	3-Bromo-4-chloropyridine 1-oxide	99839-30-2	95%	5g	$590	2025-02-26
eNovation Chemicals LLC	D252542-3g	3-Bromo-4-chloropyridine 1-oxide	99839-30-2	95%	3g	$450	2025-02-26
eNovation Chemicals LLC	D252542-3g	3-Bromo-4-chloropyridine 1-oxide	99839-30-2	95%	3g	$450	2025-02-27
eNovation Chemicals LLC	D252542-5g	3-Bromo-4-chloropyridine 1-oxide	99839-30-2	95%	5g	$590	2025-02-27